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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility and
application of BP Fluor 555 Azide, a bright, water-soluble fluorescent dye essential for
biomolecular labeling and detection through click chemistry.

Core Properties of BP Fluor 555 Azide

BP Fluor 555 Azide is an orange-fluorescent dye featuring an azide moiety for covalent
attachment to alkyne-modified biomolecules.[1][2][3] Its fluorescence is well-suited for
excitation by 532 nm or 555 nm laser lines and can be visualized using TRITC
(tetramethylrhodamine) filter sets.[1][2] The dye and its conjugates exhibit pH insensitivity in a
range of pH 4 to 10, making it a robust tool for various biological applications.[1][2]

Quantitative Data Summary

While precise quantitative solubility values for BP Fluor 555 Azide are not extensively
published, the available data and typical experimental concentrations provide a strong
indication of its solubility characteristics. The following table summarizes the key properties of
BP Fluor 555 Azide.
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Property Value Source(s)
Molecular Weight 915.1 g/mol [1]
Molecular Formula C37Hs50N6013S4 [1]
Excitation Maximum (Aex) 555 nm [1]
Emission Maximum (Aem) 572 nm [1]

Extinction Coefficient

155,000 cm~tM~1

[1]14]

Recommended Solvents

Water, Dimethylformamide
(DMF), Dimethyl sulfoxide
(DMSO)

[1]14]

Qualitative Solubility

Good in Water, DMF, and
DMSO

Typical Stock Concentration

10 mM in DMSO

Storage Conditions

-20°C, desiccated and
protected from light

[1]

Experimental Protocols
Preparation of a BP Fluor 555 Azide Stock Solution

A concentrated stock solution is the first step for most applications. Dimethyl sulfoxide (DMSO)

is a common solvent for creating high-concentration stocks of fluorescent dyes.

Materials:

BP Fluor 555 Azide

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Pipettes
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Protocol:

Weighing the dye: Carefully weigh out a precise amount of BP Fluor 555 Azide. For
example, to prepare a 10 mM stock solution from 1 mg of the dye (MW = 915.1 g/mol ):

o Moles =0.001 g/915.1 g/mol = 1.09 pmol
o Volume of DMSO for 10 mM = 1.09 pmol / 10,000 pmol/L = 0.000109 L = 109 pL

Dissolving the dye: Add the calculated volume of anhydrous DMSO to the vial containing the
BP Fluor 555 Azide.

Mixing: Vortex the solution thoroughly until all the dye is completely dissolved. Gentle
warming may be applied if necessary, but avoid excessive heat.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the aliquots at -20°C, protected from light.

General Protocol for Copper-Catalyzed Click Chemistry
(CuAAC) Labeling

This protocol outlines a general workflow for labeling an alkyne-containing biomolecule with BP
Fluor 555 Azide.

Materials:

Alkyne-modified biomolecule (e.g., protein, DNA)

BP Fluor 555 Azide stock solution (10 mM in DMSO)

Copper(ll) sulfate (CuSOa) stock solution (e.g., 50 mM in water)

Reducing agent stock solution (e.g., 50 mM sodium ascorbate in water, freshly prepared)

Copper ligand (e.g., THPTA or TBTA) stock solution (optional but recommended to protect
the biomolecule)

Reaction buffer (e.g., phosphate-buffered saline, PBS)
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Protocol:

Prepare the reaction mixture: In a microcentrifuge tube, combine the alkyne-modified
biomolecule with the reaction buffer.

e Add BP Fluor 555 Azide: Add the desired amount of the BP Fluor 555 Azide stock solution
to the reaction mixture. The final concentration will depend on the specific application.

e Add copper catalyst components:

o If using a ligand, pre-mix the CuSOa solution with the ligand solution before adding to the
reaction mixture.

o Add the freshly prepared sodium ascorbate solution to initiate the reaction.

 Incubation: Incubate the reaction at room temperature for 30-60 minutes, protected from
light.

 Purification: Remove the unreacted dye and catalyst components using an appropriate
method for your biomolecule, such as gel filtration, dialysis, or precipitation.

Visualizations
Experimental Workflow for Preparing BP Fluor 555 Azide
Stock Solution

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15557179/docs?utm_src=pdf-body#bp-fluor-555-azide-a-technical-guide-to-solubility-and-application
https://www.benchchem.com/product/b15557179/docs?utm_src=pdf-body#bp-fluor-555-azide-a-technical-guide-to-solubility-and-application
https://www.benchchem.com/product/b15557179/docs?utm_src=pdf-body#bp-fluor-555-azide-a-technical-guide-to-solubility-and-application
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Stock Solution Preparation
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Caption: Workflow for preparing a BP Fluor 555 Azide stock solution.

Signaling Pathway for Copper-Catalyzed Click
Chemistry (CUAAC)

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15557179/docs?utm_src=pdf-body-img#bp-fluor-555-azide-a-technical-guide-to-solubility-and-application
https://www.benchchem.com/product/b15557179/docs?utm_src=pdf-body#bp-fluor-555-azide-a-technical-guide-to-solubility-and-application
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC)
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Caption: Mechanism of Copper-Catalyzed Click Chemistry (CuAAC).

Logical Relationship for Strain-Promoted Azide-Alkyne
Cycloaddition (SPAAC)

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

BP Fluor 555 Azide Strained Alkyne (e.g., DBCO) on Biomolecule

/.

Copper-Free Reaction

Labeled Biomolecule
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Caption: Logical flow of a copper-free click chemistry reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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